Cas no 2138122-40-2 (2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid)

• Product Name: 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid
• CAS No: 2138122-40-2
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 6445238
• PubChem ID: 165511340
• Update Time: 2025-06-08

2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid
• EN300-1162498
• 2138122-40-2
• 2-[(thiolan-3-yl)amino]quinazoline-5-carboxylic acid

• Inchi： 1S/C13H13N3O2S/c17-12(18)9-2-1-3-11-10(9)6-14-13(16-11)15-8-4-5-19-7-8/h1-3,6,8H,4-5,7H2,(H,17,18)(H,14,15,16)
• InChI Key： NUGGKUPVUWDLHP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)NC1N=CC2C(C(=O)O)=CC=CC=2N=1

Computed Properties

• Exact Mass: 275.07284784g/mol
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Additional information on 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid

Introduction to 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid (CAS No. 2138122-40-2) in Modern Chemical and Pharmaceutical Research

2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid, identified by the CAS number 2138122-40-2, is a structurally intriguing compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This heterocyclic molecule combines a quinazoline core with a thiolan moiety, creating a unique framework that exhibits promising biological activities. The integration of these two pharmacophoric units has positioned this compound as a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments.

The quinazoline scaffold is well-documented for its role in medicinal chemistry, with numerous derivatives exhibiting potent biological effects. Quinazolines are known for their ability to interact with various cellular targets, including kinases and other enzymes involved in signal transduction pathways. The presence of an amino group at the 2-position and a carboxylic acid at the 5-position further enhances the versatility of this scaffold, allowing for diverse functionalization and derivatization strategies.

The thiolan moiety, on the other hand, introduces a sulfur-rich environment that can participate in redox-sensitive interactions. Sulfur-containing compounds are increasingly recognized for their ability to modulate biological processes through mechanisms involving thiol-disulfide exchange reactions. This feature makes 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid particularly interesting for investigating its potential as an antioxidant or pro-oxidant agent, depending on the cellular context.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid and biological targets. These studies have highlighted the compound's ability to bind to specific protein domains, suggesting its potential as an inhibitor of key enzymes involved in cancer progression. For instance, preliminary docking studies have shown that this molecule can interact with tyrosine kinases, which are overexpressed in many solid tumors.

In addition to its structural appeal, 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid has been explored in preclinical studies for its anti-inflammatory properties. Chronic inflammation is a hallmark of various diseases, including cancer, arthritis, and cardiovascular disorders. The compound's ability to modulate inflammatory pathways may contribute to its therapeutic potential by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The synthesis of 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid presents an interesting challenge due to the need to integrate both the quinazoline and thiolan moieties in a single step or through sequential reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. These synthetic approaches not only enhance the accessibility of the compound but also provide opportunities for further structural optimization.

The pharmacokinetic properties of 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid are another critical aspect that has been thoroughly investigated. In vitro studies have demonstrated favorable solubility profiles and reasonable metabolic stability, suggesting that this compound may exhibit good oral bioavailability. Furthermore, preliminary toxicology studies have shown low acute toxicity profiles, indicating its potential for safe administration in clinical settings.

The field of drug discovery is constantly evolving, with an increasing emphasis on targeted therapies and personalized medicine. 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid represents a prime example of how structural innovation can lead to the identification of novel therapeutic candidates. Its unique combination of pharmacophoric elements makes it a versatile tool for exploring new treatment modalities across multiple disease indications.

Future research directions may focus on exploring analogs of 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid to enhance its pharmacological properties further. By modifying substituents on the quinazoline or thiolan rings, researchers can fine-tune interactions with biological targets and improve drug-like characteristics such as selectivity and duration of action. Additionally, investigating the compound's mechanism of action at a molecular level will provide insights into its therapeutic potential and guide future development efforts.

In conclusion, 2-(thiolan-3-yl)aminoquinazoline-5-carboxylic acid (CAS No. 2138122-40-2) is a multifaceted compound with significant promise in chemical and pharmaceutical research. Its unique structure, combined with promising biological activities, positions it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs.